Cas no 1696955-59-5 (5-(hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 5-(hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1696955-59-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5961264
• PubChem ID: 106231007
• Update Time: 2025-10-17

5-(hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid
• 5-[(hex-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
• EN300-1448960
• 1696955-59-5

• Inchi： 1S/C11H13N3O2/c1-3-5-8(4-2)14-10-7-12-9(6-13-10)11(15)16/h2,6-8H,3,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： SHRNDMAZPISZHB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)NC(C#C)CCC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-(hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid

5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic Acid: A Comprehensive Overview

5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid, also known by its CAS number 1696955-59-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a pyrazine ring system with a carboxylic acid group at position 2 and an aminoalkynyl substituent at position 5. The presence of the alkyne group introduces unique electronic and steric properties, making it a valuable molecule for exploring novel chemical reactions and bioactive agents.

The synthesis of 5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures with high purity and yield. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the alkyne-containing substituent, which is critical for the compound's reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyrazine derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The introduction of the alkyne group in this molecule further enhances its versatility, allowing for additional functionalization through click chemistry or other conjugation strategies. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in cancer progression, making them attractive candidates for anticancer drug development.

In addition to its pharmacological applications, 5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid has also been investigated for its role in materials science. The alkyne moiety within its structure can participate in supramolecular interactions, leading to the formation of self-assembled monolayers or nanoscale architectures. These properties make it a potential candidate for applications in sensors, electronics, and advanced materials.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Pyrazine rings are highly versatile platforms for chemical modification due to their aromaticity and ability to undergo various substitution reactions. The carboxylic acid group in this molecule provides an additional site for functionalization, enabling researchers to explore a wide array of chemical transformations. Recent research has focused on optimizing reaction conditions to improve selectivity and minimize side reactions during synthesis.

From an environmental perspective, the synthesis and application of 5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid) have been evaluated for their sustainability. Green chemistry principles have been applied to develop eco-friendly synthetic routes that reduce waste generation and minimize the use of hazardous reagents. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 5-(Hex-1-yn-3-yl)aminopyrazine-2-carboxylic acid) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising biological activities make it a valuable subject for further research. As new discoveries emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial applications.